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For Researchers, Scientists, and Drug Development Professionals

Foreword: Navigating the Landscape of a Niche
Morpholine Derivative
In the vast and ever-expanding universe of chemical compounds, some molecules, despite

their intriguing structures, remain largely unexplored in publicly accessible literature. 5-Ethyl-2-
methylmorpholine, identified by the CAS number 743444-85-1, is one such entity. While its

basic chemical identity is established, a comprehensive, dedicated technical profile is notably

absent. This guide, therefore, takes a unique approach. Instead of presenting a dossier of

established data for this specific molecule, we will embark on a journey of informed inference

and scientific extrapolation.

Drawing upon the rich and well-documented chemistry of the morpholine scaffold, particularly

2,5-disubstituted analogs, this document will serve as a foundational technical guide for any

researcher or drug development professional interested in 5-Ethyl-2-methylmorpholine. We

will construct a plausible narrative encompassing its synthesis, characterization, potential

applications, and safety considerations, all grounded in the established principles of organic
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chemistry and medicinal chemistry. This guide is designed not as a definitive record, but as a

starting point to inspire and direct future research into this promising, yet under-characterized,

molecule.

Core Molecular Attributes of 5-Ethyl-2-
methylmorpholine
5-Ethyl-2-methylmorpholine is a heterocyclic organic compound featuring a morpholine ring

substituted with a methyl group at the 2-position and an ethyl group at the 5-position. The

morpholine ring, a saturated heterocycle containing both an ether and a secondary amine

functional group, is a cornerstone in medicinal chemistry, prized for its favorable

physicochemical properties.[1]

Property Value Source

CAS Number 743444-85-1 [2]

Molecular Formula C₇H₁₅NO [3][4]

Molecular Weight 129.203 g/mol [3]

InChI Key
MNGOCGNQLBTUAX-

UHFFFAOYSA-N
[3]

The presence of two stereocenters at the C2 and C5 positions implies the existence of four

possible stereoisomers: (2R, 5R), (2S, 5S), (2R, 5S), and (2S, 5R). The relative

stereochemistry (cis or trans) of the substituents will significantly influence the molecule's

three-dimensional shape and, consequently, its biological activity.

Strategic Synthesis of 2,5-Disubstituted
Morpholines: A Plausible Route to 5-Ethyl-2-
methylmorpholine
While a specific, documented synthesis for 5-Ethyl-2-methylmorpholine is not readily

available, established methodologies for the stereoselective synthesis of trans- and cis-2,5-

disubstituted morpholines provide a robust framework.[5][6][7][8][9] A highly plausible and
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efficient strategy would involve the reaction of an enantiopure epoxide with an appropriate

amino alcohol, followed by cyclization.

Proposed Retrosynthetic Analysis
A logical retrosynthetic approach to a trans-5-Ethyl-2-methylmorpholine is outlined below.

This strategy leverages commercially available and stereochemically defined starting materials.

trans-5-Ethyl-2-methylmorpholineN-Protected Amino Diol Intramolecular Cyclization

Enantiopure Epoxide
(e.g., (S)-1,2-epoxybutane)

+
Enantiopure Amino Alcohol

(e.g., D-alaninol)

Nucleophilic Ring Opening

Click to download full resolution via product page

Caption: Retrosynthetic pathway for trans-5-Ethyl-2-methylmorpholine.

Step-by-Step Experimental Protocol (Hypothetical)
This protocol describes a potential synthesis of (2R, 5S)-5-Ethyl-2-methylmorpholine, a trans

isomer.

Step 1: Nucleophilic Ring Opening of an Epoxide

To a solution of D-alaninol (1.0 eq) in a suitable solvent such as n-propanol, add (S)-1,2-

epoxybutane (1.2 eq).

Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer

Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Upon completion, cool the reaction mixture to room temperature and remove the solvent

under reduced pressure to yield the crude amino diol intermediate.

Purify the intermediate by column chromatography on silica gel.

Causality: The amino group of alaninol acts as a nucleophile, attacking the less sterically

hindered carbon of the epoxide. The choice of enantiopure starting materials dictates the

stereochemistry of the resulting amino diol.
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Step 2: N-Protection

Dissolve the purified amino diol (1.0 eq) in dichloromethane.

Add triethylamine (2.0 eq) and cool the mixture to 0 °C.

Slowly add a protecting group reagent, such as tosyl chloride (1.1 eq), to the solution.

Allow the reaction to warm to room temperature and stir until completion.

Wash the reaction mixture with water and brine, then dry the organic layer over anhydrous

sodium sulfate.

Remove the solvent under reduced pressure and purify the N-protected amino diol by

column chromatography.

Causality: Protection of the secondary amine is crucial to prevent side reactions during the

subsequent cyclization step. The tosyl group is a common choice due to its stability and ease

of removal.

Step 3: Intramolecular Cyclization

Dissolve the N-protected amino diol (1.0 eq) in anhydrous tetrahydrofuran (THF).

Add a strong base, such as sodium hydride (2.5 eq), portion-wise at 0 °C.

Allow the mixture to warm to room temperature and stir for a designated period to facilitate

deprotonation of the hydroxyl groups.

Cool the reaction mixture back to 0 °C and add a hydroxyl-activating agent, for instance, p-

toluenesulfonyl imidazole (1.0 eq).

Monitor the reaction for the formation of the cyclized product.

Quench the reaction carefully with water and extract the product with an organic solvent.

Dry the organic layer, remove the solvent, and purify the N-protected morpholine derivative

by column chromatography.
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Causality: The base deprotonates the hydroxyl groups, and the activating agent selectively

converts one into a good leaving group, facilitating intramolecular Williamson ether synthesis to

form the morpholine ring. The regioselectivity of this step is critical for obtaining the desired

product.

Step 4: Deprotection

Dissolve the purified N-protected morpholine derivative in a suitable solvent system, such as

ethanolic ammonia.

Cool the solution to -78 °C and add a reducing agent, for example, sodium metal, in small

portions.

Allow the reaction to warm to room temperature.

Upon completion, quench the reaction and work up to isolate the final product, 5-Ethyl-2-
methylmorpholine.

Purify the final compound by distillation or column chromatography.

Causality: The final step removes the protecting group to yield the free secondary amine of the

target molecule.
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Caption: Proposed synthetic workflow for 5-Ethyl-2-methylmorpholine.

Anticipated Characterization Data
Comprehensive characterization is essential to confirm the identity and purity of the

synthesized 5-Ethyl-2-methylmorpholine. Based on the analysis of similar substituted

morpholines, the following spectroscopic signatures can be anticipated.[10][11]

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to be complex due to the number of

aliphatic protons and their diastereotopic nature. Key signals would include:
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A triplet and a quartet corresponding to the ethyl group.

A doublet for the methyl group at C2.

A series of multiplets in the range of 2.5-4.0 ppm for the protons on the morpholine ring.

A broad singlet for the N-H proton, which may be exchangeable with D₂O.

¹³C NMR: The carbon NMR spectrum should display seven distinct signals corresponding to

the seven carbon atoms in the molecule. The chemical shifts would be indicative of the

different carbon environments (methyl, ethyl, and morpholine ring carbons).

Mass Spectrometry (MS)
Mass spectrometry would be used to confirm the molecular weight of the compound. The

electron ionization (EI) mass spectrum would likely show a molecular ion peak (M⁺) at m/z =

129, along with characteristic fragmentation patterns of the morpholine ring.

Infrared (IR) Spectroscopy
The IR spectrum should exhibit characteristic absorption bands for:

N-H stretching (a broad peak around 3300-3500 cm⁻¹).

C-H stretching of the alkyl groups (around 2850-2960 cm⁻¹).

C-O-C stretching of the ether linkage (around 1100 cm⁻¹).

The Morpholine Scaffold in Drug Discovery:
Potential Applications of 5-Ethyl-2-
methylmorpholine
The morpholine moiety is considered a "privileged structure" in medicinal chemistry, appearing

in numerous approved drugs and clinical candidates.[1][12][13] Its presence often confers

desirable properties such as improved aqueous solubility, metabolic stability, and a favorable

pharmacokinetic profile.[1][13] Substituted morpholines have been investigated for a wide array

of therapeutic applications.
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Central Nervous System (CNS) Disorders
The morpholine scaffold is frequently incorporated into CNS-active compounds due to its ability

to modulate the lipophilic-hydrophilic balance, which is crucial for blood-brain barrier

penetration.[12][13] The substitution pattern on the morpholine ring can be tailored to achieve

selective interactions with various CNS targets.[13]

Oncology
Many kinase inhibitors developed for cancer therapy feature a morpholine ring.[14] This

heterocycle can engage in hydrogen bonding with the hinge region of the kinase active site and

also serve as a scaffold to orient other pharmacophoric elements.[15]

Infectious Diseases
Morpholine derivatives have also shown promise as antimicrobial and antiviral agents. The

morpholine ring can be a key component of the pharmacophore responsible for the observed

biological activity.

5-Ethyl-2-methylmorpholine

A Substituted Morpholine Derivative

CNS Disorders
(e.g., antidepressants, antipsychotics)

Potential Therapeutic Area

Oncology
(e.g., kinase inhibitors)

Potential Therapeutic Area

Infectious Diseases
(e.g., antibacterial, antiviral)

Potential Therapeutic Area

Click to download full resolution via product page

Caption: Potential therapeutic areas for 5-Ethyl-2-methylmorpholine.

Safety and Handling Considerations
Specific safety data for 5-Ethyl-2-methylmorpholine is not available. Therefore, it is prudent

to handle this compound with the same precautions as other structurally related, volatile

amines like N-methylmorpholine.[16][17]
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General Handling: Use in a well-ventilated area, preferably in a chemical fume hood. Avoid

inhalation of vapors and contact with skin and eyes. Wear appropriate personal protective

equipment (PPE), including safety goggles, gloves, and a lab coat.

Flammability: Assumed to be a flammable liquid. Keep away from heat, sparks, and open

flames.

Toxicity: The toxicological properties have not been fully investigated. It should be treated as

a potentially harmful substance.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.

Conclusion and Future Directions
5-Ethyl-2-methylmorpholine represents an intriguing yet understudied molecule within the

vast family of morpholine derivatives. While direct experimental data is scarce, a wealth of

knowledge on the synthesis and application of substituted morpholines provides a solid

foundation for future research. This technical guide has outlined a plausible synthetic strategy,

anticipated characterization data, and potential therapeutic applications based on established

scientific principles.

The next logical steps in the exploration of 5-Ethyl-2-methylmorpholine would be:

Synthesis and Characterization: The execution of a stereoselective synthesis to obtain all

four stereoisomers of 5-Ethyl-2-methylmorpholine, followed by their thorough

spectroscopic characterization.

Biological Screening: A comprehensive biological evaluation of the individual stereoisomers

against a panel of relevant therapeutic targets, particularly in the areas of CNS disorders and

oncology.

Structure-Activity Relationship (SAR) Studies: Should biological activity be identified, further

SAR studies could be conducted to optimize the potency and selectivity of this molecular

scaffold.

It is our hope that this guide will serve as a valuable resource and a catalyst for the scientific

community to unlock the full potential of 5-Ethyl-2-methylmorpholine and other novel
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morpholine derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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